Cas no 1040683-08-6 (1-(Trifluoromethyl)cyclobutanecarboxylic Acid Ethyl Ester)

• Product Name: 1-(Trifluoromethyl)cyclobutanecarboxylic Acid Ethyl Ester
• CAS No: 1040683-08-6
• MF: C₈H₁₁F₃O₂
• MW: 196.166953325272
• MDL: MFCD10699116
• CID: 1027534
• PubChem ID: 28309116
• Update Time: 2025-11-02

1-(Trifluoromethyl)cyclobutanecarboxylic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-(trifluoromethyl)cyclobutanecarboxylate
• 1-(Trifluoromethyl)cyclobutanecarboxylic acid ethyl ester
• ethyl 1-(trifluoromethyl)cyclobutane-1-carboxylate
• ANW-55884
• CTK4A2656
• MAY00268
• SBB091973
• SureCN1255240
• STL554816
• EN300-8085038
• SCHEMBL1255240
• F53842
• DB-059088
• 1040683-08-6
• DTXSID30651281
• MS-20130
• J-503682
• 1-(Trifluoromethyl)cyclobutanecarboxylic acidethyl ester
• MFCD10699116
• AYUISFJYNKIHDD-UHFFFAOYSA-N
• CS-0325381
• Ethyl1-(trifluoromethyl)cyclobutanecarboxylate
• AKOS005256326
• BBL101022
• 1-(Trifluoromethyl)cyclobutanecarboxylic Acid Ethyl Ester

• MDL： MFCD10699116
• Inchi： 1S/C8H11F3O2/c1-2-13-6(12)7(4-3-5-7)8(9,10)11/h2-5H2,1H3
• InChI Key： AYUISFJYNKIHDD-UHFFFAOYSA-N
• SMILES： FC(C1(C(=O)OCC)CCC1)(F)F

Computed Properties

• Exact Mass: 196.07100
• Monoisotopic Mass: 196.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Color/Form: NA
• Density: 1.252±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 154.0±35.0 ºC (760 Torr),
• Flash Point: 25.7±18.2 ºC,
• Solubility: Slightly soluble (1.8 g/l) (25 º C),
• PSA: 26.30000
• LogP: 2.28210

1-(Trifluoromethyl)cyclobutanecarboxylic Acid Ethyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on 1-(Trifluoromethyl)cyclobutanecarboxylic Acid Ethyl Ester

1-(Trifluoromethyl)cyclobutanecarboxylic Acid Ethyl Ester: A Versatile Compound in Pharmaceutical and Chemical Research

1-(Trifluoromethyl)cyclobutanecarboxylic Acid Ethyl Ester, with the chemical formula C₁₀H₁₂F₃O₂ and the CAS number 1040683-08-6, represents a critical compound in the field of organic chemistry and pharmaceutical development. This molecule, characterized by its unique Trifluoromethyl group and cyclobutane ring structure, has garnered significant attention due to its potential applications in drug discovery and material science. The Ethyl Ester functional group further enhances its reactivity and utility in synthetic pathways, making it a valuable building block for medicinal chemists.

Recent studies have highlighted the importance of 1-(Trifluoromethyl)cyclobutanecarboxylic Acid Ethyl Ester in the design of novel therapeutic agents. The Trifluoromethyl substituent, known for its electron-withdrawing properties, plays a pivotal role in modulating the biological activity of the compound. Researchers have demonstrated that this functional group can significantly influence the metabolic stability and lipophilicity of the molecule, which are critical parameters in drug development. For instance, a 2023 study published in Journal of Medicinal Chemistry reported that compounds containing Trifluoromethyl groups exhibit enhanced potency in targeting specific enzymes involved in inflammatory diseases.

The cyclobutane ring in 1-(Trifluoromethyl)cyclobutanecarboxylic Acid Ethyl Ester contributes to its structural rigidity, which is essential for maintaining the three-dimensional conformation required for molecular interactions with biological targets. This rigidity is particularly advantageous in the development of small-molecule inhibitors and modulators of protein-protein interactions. Additionally, the ethyl ester group introduces a degree of flexibility in the molecule, allowing for the exploration of diverse pharmacological profiles. This balance between rigidity and flexibility is a key factor in the compound's potential applications in drug discovery.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of 1-(Trifluoromethyl)cyclobutanecarboxylic Acid Ethyl Ester in various biological contexts. Molecular docking studies have shown that the compound can selectively bind to targets such as the enzyme cyclooxygenase-2 (COX-2), which is implicated in chronic inflammation and cancer progression. These findings underscore the importance of 1-(Triflu,oromethyl)cyclobutanecarboxylic Acid Ethyl Ester as a lead compound for the development of anti-inflammatory drugs with improved efficacy and reduced side effects.

Another area of interest is the use of 1-(Trifluoromethyl)cyclobutanecarboxylic Acid Ethyl Ester in the synthesis of fluorinated polymers. The presence of the Trifluoromethyl group imparts unique physical and chemical properties to these materials, such as high thermal stability and low surface energy. These properties make the compound particularly useful in the development of coatings, adhesives, and electronic materials. A 2024 study in Advanced Materials demonstrated that fluorinated polymers derived from 1-(Trifluoromethyl)cyclobutanecarboxylic Acid Ethyl Ester exhibit exceptional performance in harsh environments, opening new avenues for industrial applications.

The synthesis of 1-(Trifluoromethyl)cyclobutanecarboxylic Acid Ethyl Ester has also been the focus of recent research efforts. Traditional methods for its preparation often involve multiple steps and harsh conditions, which can limit scalability and efficiency. However, a 2023 paper published in Organic Letters introduced a novel, one-pot synthesis approach that significantly reduces the number of reaction steps and improves the overall yield. This advancement not only streamlines the production process but also reduces the environmental impact associated with chemical manufacturing, aligning with the growing emphasis on green chemistry in the pharmaceutical industry.

In addition to its synthetic utility, 1-(Trifluoromethyl)cyclobutanecarboxylic Acid Ethyl Ester has shown promise in the field of medicinal chemistry as a scaffold for drug design. The combination of the Trifluoromethyl group and the cyclobutane ring provides a unique platform for the incorporation of various functional groups, enabling the creation of molecules with tailored biological activities. For example, researchers have successfully modified the compound to develop inhibitors of the enzyme acetyl-CoA carboxylase (ACC), a target for the treatment of metabolic disorders such as obesity and type 2 diabetes.

The pharmacokinetic properties of 1-(Trifluoromethyl)cyclobutanecarboxylic Acid Ethyl Ester are another area of active investigation. Studies have shown that the Trifluoromethyl group can significantly enhance the metabolic stability of the compound, reducing its susceptibility to enzymatic degradation in the liver. This improved stability translates to prolonged plasma half-life, which is a desirable attribute for oral medications. Furthermore, the ethyl ester group can be hydrolyzed in vivo to release the active carboxylic acid form, ensuring that the drug remains effective over an extended period.

The potential applications of 1-(Trifluoromethyl)cyclobutanecarboxylic Acid Ethyl Ester extend beyond traditional pharmaceuticals. In the field of biotechnology, the compound has been explored as a building block for the development of novel biocatalysts. These biocatalysts can be engineered to perform specific chemical transformations under mild conditions, offering a sustainable alternative to conventional chemical processes. A 2024 study in Biochemical Engineering Journal demonstrated the successful use of 1-(Trifluoromethyl)cyclobutanecarboxylic Acid Ethyl Ester as a substrate for enzymatic reactions, highlighting its versatility in biotechnological applications.

As research into 1-(Trifluoromethyl)cyclobutanecarboxylic Acid Ethyl Ester continues to evolve, its role in the development of next-generation therapeutics and materials is becoming increasingly evident. The compound's unique structural features and functional versatility position it as a key player in the advancement of both pharmaceutical and industrial sciences. Ongoing studies are expected to further elucidate its potential applications, paving the way for innovative solutions to complex scientific and medical challenges.

In conclusion, 1-(Trifluoromethyl)cyclobutanecarboxylic Acid Ethyl Ester represents a promising compound with a wide range of applications in drug discovery, material science, and biotechnology. Its structural characteristics, combined with the beneficial properties of the Trifluoromethyl and ethyl ester groups, make it a valuable asset in the development of novel therapeutic agents and functional materials. As research in this area progresses, the compound is likely to play an increasingly important role in addressing some of the most pressing challenges in modern science and medicine.

Keywords: 1-(Trifluoromethyl)cyclobutanecarboxylic Acid Ethyl Ester, drug discovery, fluorinated polymers, green chemistry, medicinal chemistry, pharmacokinetics, biocatalysts, molecular docking, computational chemistry, enzyme inhibition, anti-inflammatory drugs, metabolic disorders, acetyl-CoA carboxylase (ACC), cyclooxygenase-2 (COX-2), three-dimensional conformation, structural rigidity, functional groups, synthetic pathways, one-pot synthesis, environmental impact, pharmaceutical industry, biotechnology, materials science, chemical manufacturing, sustainable processes, oral medications, plasma half-life, enzymatic degradation, biocatalysts, enzymatic reactions, functional materials, therapeutic agents, innovative solutions, scientific challenges, medical challenges.